3-(Cyclopropylamino)-4-etho xycyclobut-3-ene-1,2-dione

• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• IUPAC Name: 3-(cyclopropylamino)-4-ethoxycyclobut-3-ene-1,2-dione
• InChI: InChI=1S/C9H11NO3/c1-2-13-9-6(7(11)8(9)12)10-5-3-4-5/h5,10H,2-4H2,1H3
• InChI Key: RPOIJTXFDZUIQH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=O)C1=O)NC2CC2

Description

3-(Cyclopropylamino)-4-etho xycyclobut-3-ene-1,2-dione is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,4-diethoxycyclobut-3-ene-1,2-dione (0.596 g, 3.5 mmol) in EtOH (5 mL) was added cyclopropylamine (0.2 g, 3.5 mmol), followed by triethylamine (0.49 mL, 3.5 mmol). The reaction mixture was stirred at room temperature for 30 minutes. The title compound (0.13 g, 20%) formed as a white precipitate that was collected by filtration and washed with diethyl ether. LCMS (ES+) 182 (M+H)+, RT 1.42 minutes (method 1).